Cas no 2172014-73-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-propylbutanamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-propylbutanamidopropanoic acid
• CAS No: 2172014-73-0
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6273924
• PubChem ID: 165567896
• Update Time: 2025-07-01

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-propylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-propylbutanamidopropanoic acid
• EN300-1580459
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-propylbutanamido]propanoic acid
• 2172014-73-0

• Inchi： 1S/C26H32N2O6/c1-3-15-28(16-13-24(29)30)25(31)23(33-2)12-14-27-26(32)34-17-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,22-23H,3,12-17H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： BJVMTDAUKDGZFR-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(N(CCC(=O)O)CCC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-propylbutanamidopropanoic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-propylbutanamidopropanoic acid (CAS: 2172014-73-0)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-propylbutanamidopropanoic acid (CAS: 2172014-73-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure and functional groups, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) group makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its efficiency and scalability. Researchers have reported improved yields and reduced side reactions by employing novel coupling reagents and protecting group strategies. Additionally, the compound's stability under various conditions has been investigated, providing insights into its handling and storage requirements. These advancements are critical for its application in large-scale pharmaceutical production.

In the context of drug discovery, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-propylbutanamidopropanoic acid has shown promise as a building block for the development of peptide-based drugs targeting various diseases, including cancer and infectious diseases. Its unique structural features allow for the incorporation of diverse functional groups, enabling the design of peptides with enhanced binding affinity and specificity. Recent preclinical studies have demonstrated the compound's potential in improving the pharmacokinetic properties of peptide therapeutics, such as increased bioavailability and prolonged half-life.

Furthermore, the compound's role in the development of novel drug delivery systems has been explored. Researchers have utilized its chemical properties to create conjugates with nanoparticles and other carriers, aiming to improve targeted delivery and reduce off-target effects. These innovations hold great promise for the future of personalized medicine, where precise and efficient drug delivery is paramount.

In conclusion, the ongoing research on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-propylbutanamidopropanoic acid (CAS: 2172014-73-0) highlights its versatility and potential in the field of chemical biology and medicinal chemistry. The advancements in its synthesis, application in peptide therapeutics, and integration into drug delivery systems underscore its importance as a key intermediate in modern pharmaceutical research. Future studies are expected to further elucidate its mechanisms and expand its applications, paving the way for new therapeutic breakthroughs.